Cas no 19245-55-7 (Methyl (5z,8z,11z,14z)-(5,6,8,9,11,12,14,15-2h8)-5,8,11,14-icosatetraenoate)

• Product Name: Methyl (5z,8z,11z,14z)-(5,6,8,9,11,12,14,15-2h8)-5,8,11,14-icosatetraenoate
• CAS No: 19245-55-7
• MF: C₂₁H₃₄O₂
• MW: 326.542760372162
• CID: 1385862
• PubChem ID: 71684714
• Update Time: 2024-11-04

Methyl (5z,8z,11z,14z)-(5,6,8,9,11,12,14,15-2h8)-5,8,11,14-icosatetraenoate Chemical and Physical Properties

Names and Identifiers

• Methyl (5Z,8Z,11Z,14Z)-(5,6,8,9,11,12,14,15-2H8)-5,8,11,14-icosatetraenoate
• Arachidonic Acid methyl ester-d8
• 5,8,11,14-Eicosatetraenoic-5,6,8,9,11,12,14,15-d8 acid, methyl ester, (all-Z)- (8CI)
• 19245-55-7
• J-012444
• CS-0373104
• methyl (5Z,8Z,11Z,14Z)-5,6,8,9,11,12,14,15-octadeuterioicosa-5,8,11,14-tetraenoate
• HY-W011297S1
• Methyl (5z,8z,11z,14z)-(5,6,8,9,11,12,14,15-2h8)-5,8,11,14-icosatetraenoate

• Inchi： 1S/C21H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h7-8,10-11,13-14,16-17H,3-6,9,12,15,18-20H2,1-2H3/b8-7-,11-10-,14-13-,17-16-/i7D,8D,10D,11D,13D,14D,16D,17D
• InChI Key： OFIDNKMQBYGNIW-SHGAEZPESA-N
• SMILES： C(/[2H])(\CCCC(=O)OC)=C(/[2H])\C/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\C/C(/[2H])=C(/[2H])\CCCCC

Computed Properties

• Exact Mass: 326.306094291g/mol
• Monoisotopic Mass: 326.306094291g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų